Cas no 1358676-24-0 (2-Amino-6,8-dihydroxypurine-15N5)

• Product Name: 2-Amino-6,8-dihydroxypurine-15N5
• CAS No: 1358676-24-0
• MF: C₅H₅N₅O₂
• MW: 172.09254527092
• CID: 4696607
• Update Time: 2025-10-30

2-Amino-6,8-dihydroxypurine-15N5 Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6,8-dihydroxypurine-15N5

• Inchi： 1S/C5H5N5O2/c6-4-8-2-1(3(11)10-4)7-5(12)9-2/h(H5,6,7,8,9,10,11,12)/i6+1,7+1,8+1,9+1,10+1
• InChI Key： CLGFIVUFZRGQRP-CIKZIQIKSA-N
• SMILES： [15NH]1C2=C([15N]=C([15NH2])[15N]=C2O)[15N]=C1O

Additional information on 2-Amino-6,8-dihydroxypurine-15N5

Introduction to 2-Amino-6,8-dihydroxypurine-15N5 (CAS No. 1358676-24-0)

2-Amino-6,8-dihydroxypurine-15N5, identified by the Chemical Abstracts Service Number (CAS No.) 1358676-24-0, is a specialized nucleoside analog that has garnered significant attention in the field of medicinal chemistry and biochemistry. This compound belongs to the purine family, a class of heterocyclic organic compounds that are fundamental to nucleic acid structure and function. The presence of nitrogen atoms at specific positions in its molecular framework, along with hydroxyl and amino functional groups, makes it a versatile candidate for various biochemical applications.

The unique isotopic labeling of 15N5 in 2-Amino-6,8-dihydroxypurine-15N5 distinguishes it from its non-labeled counterparts and opens up new avenues in metabolic studies and diagnostic imaging. Isotope-labeled compounds are widely used in research to trace metabolic pathways, study enzyme kinetics, and develop radiotracers for nuclear medicine applications. The incorporation of the stable isotope nitrogen-15 (¹⁵N) at the 5-position of the purine ring allows researchers to monitor the compound's fate within biological systems without introducing radioactivity, making it an invaluable tool for non-invasive studies.

The structural features of 2-Amino-6,8-dihydroxypurine-15N5 make it a promising candidate for further derivatization and application in drug development. Purine derivatives have long been investigated for their potential as antimicrobial, anticancer, and anti-inflammatory agents. The hydroxyl groups at the 6- and 8-positions provide sites for chemical modification, enabling the synthesis of novel analogs with enhanced pharmacological properties. Additionally, the amino group at the 2-position can be utilized for further functionalization, such as coupling with pharmacophores to improve bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective purine-based therapeutics. By leveraging these technologies, researchers can predict the binding affinity of 2-Amino-6,8-dihydroxypurine-15N5 to biological targets such as enzymes and receptors. This approach has accelerated the discovery of lead compounds for drug development pipelines. Moreover, the use of 15N5-labeled analogs allows for precise monitoring of drug metabolism and pharmacokinetics (PK), providing critical data for optimizing therapeutic regimens.

In clinical research, 2-Amino-6,8-dihydroxypurine-15N5 has been explored as a potential biomarker for various diseases. The ability to track this compound using advanced spectroscopic techniques has enabled researchers to gain insights into disease mechanisms at the molecular level. For instance, studies have shown that purine analogs can accumulate in rapidly dividing cells, making them useful indicators of tumor growth and proliferation. The use of 15N5-labeled versions enhances sensitivity in these assays by reducing background noise from endogenous purines.

The synthesis of 2-Amino-6,8-dihydroxypurine-15N5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability. Techniques such as solid-phase synthesis and flow chemistry have been particularly beneficial in streamlining the production process. Additionally, the use of chiral auxiliaries or catalysts has enabled the synthesis of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

The applications of 2-Amino-6,8-dihydroxypurine-15N5 extend beyond basic research into therapeutic development. In agrochemical research, purine derivatives have been investigated for their potential as growth regulators and antifungal agents. The unique properties of this compound make it a valuable tool for studying plant defense mechanisms and developing sustainable agricultural practices. Furthermore, its isotopic labeling allows for non-destructive analysis of plant metabolism under different environmental conditions.

The regulatory landscape surrounding novel compounds like 2-Amino-6,8-dihydroxypurine-15N5 is evolving to accommodate advancements in synthetic biology and biotechnology. Regulatory agencies now recognize the importance of isotopically labeled compounds in research and development efforts. Clear guidelines on Good Manufacturing Practices (GMP) and quality control measures ensure that these compounds meet stringent safety standards before being used in clinical trials or commercial products.

Future directions in research on 2-Amino-6,8-dihydroxypurine-15N5 include exploring its potential as a scaffold for drug discovery programs targeting neglected tropical diseases. The versatility of purine derivatives makes them suitable candidates for developing treatments against pathogens that disproportionately affect low-income populations. Additionally, collaborations between academia and industry are expected to drive innovation by combining expertise in medicinal chemistry with cutting-edge analytical techniques.

In conclusion,2-Amino-6,8-dihydroxypurine-15N5 (CAS No. 1358676-24-0) represents a significant advancement in nucleoside chemistry with broad applications across multiple disciplines. Its unique structural features and isotopic labeling make it an indispensable tool for researchers studying metabolism、pharmacology、and disease mechanisms。 As scientific understanding continues to evolve，the potential uses for this compound will undoubtedly expand，leading to new breakthroughs in medicine and beyond。